Cas no 64356-67-8 (Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI))

Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI) structure
64356-67-8 structure
Product Name:Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI)
CAS No:64356-67-8
MF:C20H26O8
MW:394.415647029877
CID:512149
PubChem ID:10475714
Update Time:2025-04-19

Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI)
    • 13,20-Epoxy-1β,11β,12α,14-tetrahydroxypicras-3-ene-2,16-dione
    • Samaderine E
    • (1beta,11beta,12alpha)-1,11,12,14-tetrahydroxy-13,20-epoxypicras-3-ene-2,16-dione
    • B619376K034
    • CHEBI:66161
    • NSC269442
    • NSC-269442
    • SAMADERINE (B619376K034)
    • (1R,2S,6R,8S,12S,13S,14R,15R,16S,17R)-2,12,15,16-tetrahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
    • Q27134687
    • DTXSID50440578
    • 64356-67-8
    • Inchi: 1S/C20H26O8/c1-8-4-10(21)15(24)17(2)9(8)5-11-19-7-27-18(3,16(25)13(23)14(17)19)20(19,26)6-12(22)28-11/h4,9,11,13-16,23-26H,5-7H2,1-3H3/t9-,11+,13+,14+,15+,16-,17-,18+,19+,20+/m0/s1
    • InChI Key: MGGPOESVKAWHRB-KZOVRTNRSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3(CC(=O)O4)O)O)O)O)=O

Computed Properties

  • Exact Mass: 394.163
  • Monoisotopic Mass: 394.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 823
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134A^2
  • XLogP3: -1.9

Experimental Properties

  • Density: 1.53
  • Boiling Point: 673°Cat760mmHg
  • Flash Point: 241.5°C
  • Refractive Index: 1.649
  • PSA: 133.52000
  • LogP: -0.92400

Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI) Related Literature

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